N-{3-[(4-hydroxyphenyl)amino]-2-quinoxalinyl}-4-methylbenzenesulfonamide

• IUPAC Name: N-[3-(4-hydroxyanilino)quinoxalin-2-yl]-4-methylbenzenesulfonamide
• InChI: InChI=1S/C21H18N4O3S/c1-14-6-12-17(13-7-14)29(27,28)25-21-20(22-15-8-10-16(26)11-9-15)23-18-4-2-3-5-19(18)24-21/h2-13,26H,1H3,(H,22,23)(H,24,25)
• InChI Key: HAZUHRDUFRVPJU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=NC3=CC=CC=C3N=C2NC4=CC=C(C=C4)O
• Molecular Formula: C21H18N4O3S
• Molecular Weight: 406.5 g/mol

Description

N-{3-[(4-hydroxyphenyl)amino]-2-quinoxalinyl}-4-methylbenzenesulfonamide, also known as QNZ, is a compound that has been extensively studied for its potential therapeutic applications in various diseases.

Mechanism of Action

The mechanism of action of N-{3-[(4-hydroxyphenyl)amino]-2-quinoxalinyl}-4-methylbenzenesulfonamide involves the inhibition of NF-κB, a transcription factor that plays a critical role in regulating various cellular processes, including inflammation, immune response, and cell survival. This compound binds to the NF-κB essential modulator (NEMO) protein, which is required for the activation of NF-κB, and prevents its interaction with the IκB kinase (IKK) complex, thereby inhibiting the activation of NF-κB.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of inflammatory cytokine production, suppression of cell proliferation, induction of apoptosis, and inhibition of viral replication. This compound has also been shown to modulate the expression of various genes involved in cellular processes, including cell cycle regulation, apoptosis, and immune response.

Advantages and Limitations for Lab Experiments

N-{3-[(4-hydroxyphenyl)amino]-2-quinoxalinyl}-4-methylbenzenesulfonamide has several advantages for lab experiments, including its high potency and specificity for NF-κB inhibition, which allows for the selective targeting of NF-κB-dependent processes. However, this compound also has several limitations, including its potential toxicity and off-target effects, which can affect the interpretation of experimental results.

Future Directions

There are several potential future directions for N-{3-[(4-hydroxyphenyl)amino]-2-quinoxalinyl}-4-methylbenzenesulfonamide research, including the development of more potent and selective NF-κB inhibitors, the investigation of this compound in combination with other therapies, and the exploration of this compound in various disease models, including neurological disorders and metabolic diseases.
In conclusion, this compound is a compound that has been extensively studied for its potential therapeutic applications in various diseases. Its mechanism of action involves the inhibition of NF-κB, and it has various biochemical and physiological effects. This compound has several advantages for lab experiments, but also has limitations, and there are several potential future directions for this compound research.

Synthesis Methods

N-{3-[(4-hydroxyphenyl)amino]-2-quinoxalinyl}-4-methylbenzenesulfonamide can be synthesized using a multi-step process, which involves the reaction of 2-chloro-3-nitroquinoxaline with 4-hydroxyaniline followed by reduction with sodium borohydride. The resulting product is then reacted with 4-methylbenzenesulfonyl chloride to obtain this compound.

Scientific Research Applications

N-{3-[(4-hydroxyphenyl)amino]-2-quinoxalinyl}-4-methylbenzenesulfonamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, autoimmune disorders, and infectious diseases. In cancer research, this compound has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. In autoimmune disorders, this compound has been shown to suppress the production of inflammatory cytokines, such as TNF-α and IL-6. In infectious diseases, this compound has been shown to inhibit the replication of various viruses, including HIV, influenza, and hepatitis C virus.